Cas no 254980-19-3 (benzyl N-[1-(hydrazinecarbonyl)-2-(1H-imidazol-5-yl)ethyl]carbamate)

• Product Name: benzyl N-[1-(hydrazinecarbonyl)-2-(1H-imidazol-5-yl)ethyl]carbamate
• CAS No: 254980-19-3
• MF: C₁₄H₁₇N₅O₃
• MW: 303
• CID: 4643146
• Update Time: 2025-06-14

benzyl N-[1-(hydrazinecarbonyl)-2-(1H-imidazol-5-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• BENZYL N-[2-HYDRAZINO-1-(1H-IMIDAZOL-2-YLMETHYL)-2-OXOETHYL]CARBAMATE
• Z-DL-His-NHNH2
• benzyl N-[1-(hydrazinecarbonyl)-2-(1H-imidazol-5-yl)ethyl]carbamate
• Benzyl (1-hydrazinyl-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl)carbamate

• Inchi： InChI=1S/C14H17N5O3/c15-19-13(20)12(6-11-7-16-9-17-11)18-14(21)22-8-10-4-2-1-3-5-10/h1-5,7,9,12H,6,8,15H2,(H,16,17)(H,18,21)(H,19,20)
• InChI Key： BOOAASJRVPZWJW-UHFFFAOYSA-N
• SMILES： c1ccc(cc1)COC(=O)NC(Cc2cnc[nH]2)C(=O)NN

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 705.6±60.0 °C at 760 mmHg
• Flash Point: 380.5±32.9 °C
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

benzyl N-[1-(hydrazinecarbonyl)-2-(1H-imidazol-5-yl)ethyl]carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on benzyl N-[1-(hydrazinecarbonyl)-2-(1H-imidazol-5-yl)ethyl]carbamate

Comprehensive Overview of Benzyl N-[1-(Hydrazinecarbonyl)-2-(1H-Imidazol-5-yl)Ethyl]Carbamate (CAS No. 254980-19-3)

Benzyl N-[1-(hydrazinecarbonyl)-2-(1H-imidazol-5-yl)ethyl]carbamate (CAS No. 254980-19-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzyl carbamate group with a hydrazinecarbonyl moiety and an imidazole ring, making it a versatile intermediate in drug discovery and peptide synthesis. Researchers are increasingly exploring its potential applications in targeted therapies, particularly in the context of enzyme inhibition and signal transduction modulation.

The growing interest in CAS No. 254980-19-3 aligns with current trends in precision medicine and personalized therapeutics. With the rise of AI-driven drug discovery platforms, queries such as "benzyl carbamate derivatives in drug design" and "imidazole-based bioactive compounds" have surged in scientific databases. This compound's hydrazinecarbonyl functional group also positions it as a candidate for studying chelation and metal-binding properties, a hot topic in metalloprotein research.

From a synthetic chemistry perspective, benzyl N-[1-(hydrazinecarbonyl)-2-(1H-imidazol-5-yl)ethyl]carbamate exemplifies modern strategies in heterocyclic chemistry. Its imidazole ring system—a common pharmacophore in FDA-approved drugs—enables interactions with biological targets like kinases and GPCRs. Recent publications highlight its utility in constructing peptide mimetics, addressing frequent search queries such as "imidazole peptides in therapeutic applications." The compound's stability under physiological conditions further enhances its appeal for prodrug development.

In analytical chemistry, CAS 254980-19-3 presents interesting challenges and opportunities. Advanced techniques like LC-MS and NMR spectroscopy are essential for characterizing its purity and stereochemistry, topics frequently discussed in online forums. The benzyl protecting group in its structure also makes it relevant to discussions about deprotection strategies in solid-phase synthesis, a common pain point for researchers optimizing synthetic routes.

Beyond laboratory applications, this compound intersects with trending discussions in green chemistry. Scientists are investigating eco-friendly purification methods for N-carbamate derivatives, responding to search trends like "sustainable synthesis of heterocycles." Its potential as a building block for biodegradable polymers has also been speculated, though this remains an area for further exploration.

Regulatory and safety profiles of benzyl N-[1-(hydrazinecarbonyl)-2-(1H-imidazol-5-yl)ethyl]carbamate adhere to standard laboratory chemical guidelines. While not classified as hazardous under major chemical inventories, proper handling protocols—especially regarding its hydrazine component—are emphasized in safety data sheets. This aligns with frequent searches for "safe handling of carbamate reagents" among laboratory personnel.

The commercial availability of CAS No. 254980-19-3 through specialty chemical suppliers has expanded in recent years, coinciding with increased demand for custom synthetic intermediates. Price trends and "bulk synthesis scalability" remain common queries in procurement discussions. Analytical certificates typically specify ≥95% purity by HPLC, with some vendors offering isotopic labeling for tracer studies—a feature relevant to proteomics research.

Future research directions for this compound may explore its structure-activity relationships in greater depth, particularly regarding the imidazole-hydrazine pharmacophore combination. Computational chemistry studies predicting its binding affinities could bridge existing knowledge gaps, addressing popular search terms like "in silico modeling of carbamate drugs." As combinatorial chemistry evolves, this molecule's role in generating diverse chemical libraries may further increase.